Cas no 2117687-10-0 (Cyclopropaneacetic acid, 1-(bromomethyl)-, ethyl ester)

• Product Name: Cyclopropaneacetic acid, 1-(bromomethyl)-, ethyl ester
• CAS No: 2117687-10-0
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• CID: 6794305
• Update Time: 2025-06-28

Cyclopropaneacetic acid, 1-(bromomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, 1-(bromomethyl)-, ethyl ester
• (1-Bromomethyl-cyclopropyl)-acetic acid ethyl ester

• Inchi： 1S/C8H13BrO2/c1-2-11-7(10)5-8(6-9)3-4-8/h2-6H2,1H3
• InChI Key： CSJAAJUENZHPON-UHFFFAOYSA-N
• SMILES： C1(CBr)(CC(OCC)=O)CC1

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 230.3±13.0 °C(Predicted)

Additional information on Cyclopropaneacetic acid, 1-(bromomethyl)-, ethyl ester

CAS No. 2117687-10-0: Cyclopropaneacetic Acid, 1-(Bromomethyl)-, Ethyl Ester

The compound with CAS No. 2117687-10-0, commonly referred to as Cyclopropaneacetic Acid, 1-(Bromomethyl)-, Ethyl Ester, is a specialized organic compound with unique structural and chemical properties. This compound belongs to the class of esters and contains a cyclopropane ring fused to an acetic acid moiety. The presence of the bromomethyl group introduces additional reactivity and functional versatility to the molecule. Recent studies have highlighted its potential applications in various fields, including organic synthesis and material science.

Cyclopropaneacetic Acid, 1-(Bromomethyl)-, Ethyl Ester is characterized by its compact cyclopropane ring, which imparts strain energy to the molecule. This strain can be harnessed in various chemical reactions to generate reactive intermediates or facilitate specific transformations. The ethyl ester group enhances solubility in organic solvents, making it easier to handle in laboratory settings. Additionally, the bromomethyl group serves as a leaving group in substitution reactions, enabling the synthesis of derivatives with diverse functionalities.

Recent advancements in synthetic chemistry have underscored the importance of strained ring systems like cyclopropane in drug discovery and materials development. For instance, researchers have explored the use of Cyclopropaneacetic Acid, 1-(Bromomethyl)-, Ethyl Ester as a precursor for bioactive compounds with potential therapeutic applications. Its ability to undergo ring-opening reactions under specific conditions has been leveraged to synthesize complex molecules with intricate architectures.

In the context of material science, this compound has shown promise as a building block for advanced polymers and coatings. The cyclopropane ring's inherent strain can be exploited to create materials with enhanced mechanical properties or tailored electronic characteristics. Furthermore, its reactivity makes it a valuable intermediate in the synthesis of functional materials for applications in electronics and optoelectronics.

From an environmental perspective, understanding the degradation pathways of Cyclopropaneacetic Acid, 1-(Bromomethyl)-, Ethyl Ester is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial influences. This knowledge is essential for ensuring sustainable practices in its production and disposal.

In summary, Cyclopropaneacetic Acid, 1-(Bromomethyl)-, Ethyl Ester (CAS No. 2117687-10-0) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in organic synthesis and materials development. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern chemistry.